molecular formula C18H15BrN2OS B270292 N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide

N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide

Cat. No. B270292
M. Wt: 387.3 g/mol
InChI Key: KEXLQZRFYQSCPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide, also known as BQP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BQP is a member of the arylsulfanyl-alkyl-amide family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and proteins that are involved in various biological processes. N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide has been shown to have antimicrobial activity against a variety of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide in lab experiments is its relatively simple synthesis method. N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide is also a relatively stable compound and can be stored for long periods of time without degradation. However, one limitation of using N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide in lab experiments is its low solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for the study of N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide has been shown to have neuroprotective properties in animal models of Alzheimer's and Parkinson's disease, and further research is needed to determine its potential clinical applications. Another area of interest is the development of more efficient synthesis methods for N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide and related compounds. Finally, the biological activities of N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide and its derivatives should be further explored to identify new potential therapeutic applications.

Synthesis Methods

N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide can be synthesized using a multi-step process starting from commercially available reagents. The first step involves the preparation of 4-bromoaniline, which is then subjected to a reaction with 8-hydroxyquinoline in the presence of a catalyst to form 4-bromo-8-quinolinol. This intermediate is then converted to the final product N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide by reacting it with 3-mercapto-N-propylamide in the presence of a base.

Scientific Research Applications

N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

properties

Product Name

N-(4-bromophenyl)-3-(8-quinolinylsulfanyl)propanamide

Molecular Formula

C18H15BrN2OS

Molecular Weight

387.3 g/mol

IUPAC Name

N-(4-bromophenyl)-3-quinolin-8-ylsulfanylpropanamide

InChI

InChI=1S/C18H15BrN2OS/c19-14-6-8-15(9-7-14)21-17(22)10-12-23-16-5-1-3-13-4-2-11-20-18(13)16/h1-9,11H,10,12H2,(H,21,22)

InChI Key

KEXLQZRFYQSCPN-UHFFFAOYSA-N

SMILES

C1=CC2=C(C(=C1)SCCC(=O)NC3=CC=C(C=C3)Br)N=CC=C2

Canonical SMILES

C1=CC2=C(C(=C1)SCCC(=O)NC3=CC=C(C=C3)Br)N=CC=C2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.